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Compound of Interest

Compound Name: Methyl 3-methoxybenzoate

Cat. No.: B1346780

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial landscape for high-purity
Methyl 3-methoxybenzoate (CAS No. 5368-81-0), a key intermediate in the synthesis of
pharmaceuticals and other complex organic molecules.[1] This guide details supplier
specifications, common analytical and synthetic protocols, and a workflow for supplier
qualification to assist researchers and developers in sourcing high-quality material for their
work.

Commercial Availability and Specifications

High-purity Methyl 3-methoxybenzoate is available from several major chemical suppliers.
Purity is typically determined by Gas Chromatography (GC), with most reputable suppliers
offering grades of 97% or higher. Researchers should always request a lot-specific Certificate
of Analysis (CoA) to obtain precise purity data and impurity profiles.[2][3]

Table 1: Comparison of Supplier Specifications for Methyl 3-methoxybenzoate
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. Purity /| Assay Analytical
Supplier - CAS Number Source
Specification Method
Thermo Scientific
_ =297.5% GC 5368-81-0 [4]
Chemicals
Sigma-Aldrich »
97% Not Specified 5368-81-0
(Merck)
Simson Pharma High Quality
o _ CoA 5368-81-0 [2]
Limited (CoA provided)
Santa Cruz Lot-specific data
_ CoA 5368-81-0 [5]
Biotechnology on CoA
Table 2: Key Physical and Chemical Properties
Property Value Conditions Source
Molecular Formula CoH1003 [5]
Molecular Weight 166.17 g/mol [1]
Clear, colorless to )
Appearance o Ambient [1114]
pale-yellow liquid
Density 1.146 g/mL at 25 °C
Refractive Index 1.5260 - 1.5300 at 20 °C [4]

Experimental Protocols

The following sections outline common experimental methodologies for the synthesis and

quality control of Methyl 3-methoxybenzoate.

Synthesis Protocol: Fischer Esterification

A standard and economical method for producing Methyl 3-methoxybenzoate is the Fischer

esterification of 3-methoxybenzoic acid with methanol, using a strong acid catalyst.
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Materials:

¢ 3-methoxybenzoic acid (1.0 eq)

o Methanol (MeOH, 10-20 vol)

o Concentrated Sulfuric Acid (H2SOa4, catalytic amount, e.g., 0.05 eq)

o Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Naz2S0a)

o Ethyl acetate or Diethyl ether (for extraction)

Procedure:

e In a round-bottom flask equipped with a reflux condenser, dissolve 3-methoxybenzoic acid in
an excess of methanol.

o Carefully add the catalytic amount of concentrated sulfuric acid to the solution while stirring.

o Heat the reaction mixture to reflux and maintain for 4-8 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

 After the reaction is complete, cool the mixture to room temperature.

» Remove the excess methanol under reduced pressure using a rotary evaporator.

» Dissolve the residue in an organic solvent such as ethyl acetate.

» Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude Methyl 3-methoxybenzoate.
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e The crude product can be further purified by vacuum distillation if necessary.

Quality Control & Analytical Protocol

Verifying the purity and identity of the procured material is critical. A Certificate of Analysis
should be the first point of reference. Independent verification can be performed as follows.

Instrumentation:

e Gas Chromatograph with Flame lonization Detector (GC-FID)
» Nuclear Magnetic Resonance (NMR) Spectrometer

o Fourier-Transform Infrared (FTIR) Spectrometer

Procedure:

e Purity Analysis (GC):

o Prepare a dilute solution of Methyl 3-methoxybenzoate in a suitable solvent (e.g., ethyl
acetate).

o Inject the sample into the GC-FID.
o Use a standard non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

o Run a temperature gradient program (e.g., starting at 100°C, ramping to 250°C) to
separate the main component from any volatile impurities.

o Determine the purity by calculating the area percentage of the main peak relative to the
total area of all peaks. Thermo Scientific Chemicals specifies a purity of 297.5% by GC.[4]

« |dentity Confirmation (NMR & FTIR):

o 'H-NMR: Acquire a proton NMR spectrum in a deuterated solvent (e.g., CDCIs). The
spectrum should show characteristic peaks for the two methoxy groups (singlets, ~3.8-3.9
ppm) and the aromatic protons (multiplets, ~7.1-7.6 ppm).
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o FTIR: Acquire an infrared spectrum. Look for characteristic absorption bands, including the
C=0 stretch of the ester (~1720 cm~1) and C-O stretches (~1200-1300 cm™1).

Visualization of Workflows and Pathways
Supplier Qualification Workflow

The process of selecting and validating a supplier for a critical raw material involves several
key steps to ensure quality and consistency.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Sourcing & Evaluation

1. Identify Potential Suppliers

2. Request Technical Data
(Spec Sheet, CoA)

3. Request & Evaluate Samples

4. In-House QC
(GC, NMR, FTIR)

5. Data Complies with
Requirements?

6. Approve Supplier &
Place Order

Verification & Approval

Reject Supplier

Click to download full resolution via product page

Caption: Workflow for qualifying a commercial supplier of Methyl 3-methoxybenzoate.
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Synthetic Pathway: Fischer Esterification

The diagram below illustrates the acid-catalyzed reaction between 3-methoxybenzoic acid and

methanol to form the target ester.

3-Methoxybenzoic Acid Methanol

(CsHsO3) (CHsOH)

H2S0a4 (cat.)
Heat (A)

Methyl 3-methoxybenzoate

(CoH1003)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of Methyl 3-methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to Commercial Suppliers of High-
Purity Methyl 3-methoxybenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346780#commercial-suppliers-of-high-purity-
methyl-3-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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